ethyl 4-{[2-[(5-bromo-2-furoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate

• IUPAC Name: ethyl 4-[[(E)-2-[(5-bromofuran-2-carbonyl)amino]-3-(4-methoxyphenyl)prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C24H21BrN2O6/c1-3-32-24(30)16-6-8-17(9-7-16)26-22(28)19(14-15-4-10-18(31-2)11-5-15)27-23(29)20-12-13-21(25)33-20/h4-14H,3H2,1-2H3,(H,26,28)(H,27,29)/b19-14+
• InChI Key: VZEJWORSEGUUFQ-XMHGGMMESA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(=CC2=CC=C(C=C2)OC)NC(=O)C3=CC=C(O3)Br
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)/C(=C\C2=CC=C(C=C2)OC)/NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C24H21BrN2O6
• Molecular Weight: 513.3 g/mol

Description

Ethyl 4-{[2-[(5-bromo-2-furoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate, also known as EFA, is a synthetic compound that has gained interest in scientific research for its potential therapeutic applications. EFA belongs to the class of acrylamide derivatives and has a unique chemical structure, which allows it to interact with biological systems in various ways.

Mechanism of Action

The mechanism of action of ethyl 4-{[2-[(5-bromo-2-furoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate is not fully understood, but it is believed to involve the inhibition of various signaling pathways and enzymes. This compound has been shown to inhibit the activity of protein kinase C, which is involved in cell proliferation and survival. This compound has also been shown to inhibit the activity of cyclooxygenase-2, which is involved in the production of pro-inflammatory prostaglandins. Additionally, this compound has been shown to activate the Nrf2/ARE signaling pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects. This compound has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. This compound has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the activation of NF-κB. Additionally, this compound has been shown to increase the expression of antioxidant and detoxification enzymes, such as heme oxygenase-1 and NQO1, by activating the Nrf2/ARE signaling pathway.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-{[2-[(5-bromo-2-furoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate in lab experiments is its unique chemical structure, which allows it to interact with biological systems in various ways. Additionally, this compound has been shown to have low toxicity and high bioavailability, making it a promising candidate for therapeutic applications. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on ethyl 4-{[2-[(5-bromo-2-furoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate. One direction is to further investigate its therapeutic potential in cancer, inflammation, and neurodegenerative diseases. Another direction is to explore its mechanism of action and identify its molecular targets. Additionally, future research could focus on developing more effective synthesis methods for this compound and improving its solubility in water.

Synthesis Methods

Ethyl 4-{[2-[(5-bromo-2-furoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate can be synthesized through a multi-step process that involves the reaction of 5-bromo-2-furancarboxylic acid with 4-methoxyaniline to form 5-bromo-2-furoyl-4-methoxyaniline. This intermediate is then reacted with acryloyl chloride to form 2-[(5-bromo-2-furoyl)amino]-3-(4-methoxyphenyl)acrylic acid. Finally, this compound is reacted with ethyl 4-aminobenzoate to form this compound.

Scientific Research Applications

Ethyl 4-{[2-[(5-bromo-2-furoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate has been studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB. In neurodegenerative disease research, this compound has been shown to protect neurons from oxidative stress and reduce the accumulation of amyloid-beta peptides.